1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

Description

1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid is a chemical compound with the molecular formula $C_9H_8N_2O_3$ and a molecular weight of 192.17 . It is also known by its IUPAC name, 1-methyl-2-oxo-3H-benzimidazole-5-carboxylic acid . This compound is identified by the CAS number 19950-97-1 and the MDL number MFCD11131632 . It presents as a powder and should be stored at room temperature . The PubChem CID for this compound is 14424857 .

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink, or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), and P280 (Wear protective gloves/protective clothing/eye protection/face protection) .

A similar compound is 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid, which has a PubChem entry with the ID 716362-24-2 . Another related compound is methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate, with the molecular formula $C_{10}H_{10}N_2O_3$ and a molecular weight of 206.20 g/mol .

• CAS No.: 19950-97-1
• Product Name: 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 1-methyl-2-oxo-3H-benzimidazole-5-carboxylic acid
• Standard InChI: InChI=1S/C9H8N2O3/c1-11-7-3-2-5(8(12)13)4-6(7)10-9(11)14/h2-4H,1H3,(H,10,14)(H,12,13)
• Standard InChIKey: NXLLJAFDWSUDJZ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)C(=O)O)NC1=O
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)O)NC1=O
• PubChem Compound: 14424857
• Last Modified: Sep 13 2023